Cas no 1184039-05-1 ([(4-Cyano-benzyl)-ethyl-amino]-acetic acid)

• Product name: [(4-Cyano-benzyl)-ethyl-amino]-acetic acid
• CAS No: 1184039-05-1
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 2159531

[(4-Cyano-benzyl)-ethyl-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(4-Cyano-benzyl)-ethyl-amino]-acetic acid
• 2-((4-Cyanobenzyl)(ethyl)amino)acetic acid
• [(4-Cyanobenzyl)ethylamino]acetic acid
• AM91038

• Inchi： 1S/C12H14N2O2/c1-2-14(9-12(15)16)8-11-5-3-10(7-13)4-6-11/h3-6H,2,8-9H2,1H3,(H,15,16)
• InChI Key： NCHXITQUPKHXDZ-UHFFFAOYSA-N
• SMILES： OC(CN(CC)CC1C=CC(C#N)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 274
• Topological Polar Surface Area: 64.3

Additional information on [(4-Cyano-benzyl)-ethyl-amino]-acetic acid

[(4-Cyano-benzyl)-ethyl-amino]-acetic acid (CAS No. 1184039-05-1): A Comprehensive Overview

[(4-Cyano-benzyl)-ethyl-amino]-acetic acid (CAS No. 1184039-05-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-CNBAEA, is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of [(4-Cyano-benzyl)-ethyl-amino]-acetic acid consists of a benzyl group substituted with a cyano group, an ethylamino moiety, and an acetic acid functional group. This combination of functional groups imparts the compound with distinct chemical properties, such as solubility, stability, and reactivity, which are crucial for its potential therapeutic applications.

Recent studies have highlighted the multifaceted biological activities of [(4-Cyano-benzyl)-ethyl-amino]-acetic acid. One of the most notable areas of research is its potential as an antioxidant. Antioxidants play a critical role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases. A study published in the *Journal of Medicinal Chemistry* demonstrated that [(4-Cyano-benzyl)-ethyl-amino]-acetic acid exhibits potent antioxidant activity, comparable to well-known antioxidants like vitamin C and E.

In addition to its antioxidant properties, [(4-Cyano-benzyl)-ethyl-amino]-acetic acid has shown promise as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli and is a key factor in many chronic diseases. Research conducted at the University of California, Los Angeles (UCLA) found that [(4-Cyano-benzyl)-ethyl-amino]-acetic acid effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory conditions.

The compound's cytotoxic activity against cancer cells has also been investigated. A study published in *Cancer Research* reported that [(4-Cyano-benzyl)-ethyl-amino]-acetic acid selectively induces apoptosis in various cancer cell lines while showing minimal toxicity to normal cells. This selective cytotoxicity makes it a promising candidate for cancer therapy, particularly in combination with other anticancer agents.

Furthermore, [(4-Cyano-benzyl)-ethyl-amino]-acetic acid has been explored for its neuroprotective effects. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the progressive loss of neurons. Preclinical studies have shown that [(4-Cyano-benzyl)-ethyl-amino]-acetic acid can protect neurons from oxidative damage and reduce the accumulation of toxic protein aggregates, which are hallmarks of these diseases.

The pharmacokinetic properties of [(4-Cyano-benzyl)-ethyl-amino]-acetic acid have also been studied to assess its suitability for therapeutic use. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are essential for effective drug delivery.

In conclusion, [(4-Cyano-benzyl)-ethyl-amino]-acetic acid (CAS No. 1184039-05-1) is a versatile compound with a wide range of potential applications in medicine. Its antioxidant, anti-inflammatory, cytotoxic, and neuroprotective properties make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, [(4-Cyano-benzyl)-ethyl-amino]-acetic acid holds promise for addressing various unmet medical needs.